5,6-dimethyl-3-(2-oxo-2-(7-(o-tolyl)-1,4-thiazepan-4-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C20H25N3O2S/c1-14-6-4-5-7-17(14)18-8-9-22(10-11-26-18)19(24)12-23-13-21-16(3)15(2)20(23)25/h4-7,13,18H,8-12H2,1-3H3
• InChI Key: GAOUCJQXYDGPSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCN(CCS2)C(=O)CN3C=NC(=C(C3=O)C)C
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol
• CAS No.: 1705099-92-8

Description

5,6-dimethyl-3-(2-oxo-2-(7-(o-tolyl)-1,4-thiazepan-4-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H25N3O2S and its molecular weight is 371.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Potential

• Insecticidal and Antibacterial Potential : Pyrimidine derivatives, such as those prepared by microwave irradiative cyclocondensation, have shown promise in insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms. These derivatives include compounds structurally related to the specified chemical (Deohate & Palaspagar, 2020).

• Antimicrobial Agents : Synthesis of pyrimidinones and oxazinones, derivatives of pyrimidines, and their testing as antimicrobial agents reveal their potential in medicinal applications. Their antibacterial and antifungal activities were compared to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

• Anticancer Activity : Pyrimidinyl derivatives, including the dimethyl variants, have been synthesized and tested for their cytotoxic activity against human cancer cell lines, revealing significant potential in cancer treatment (El-Naem et al., 2003).

Chemical Synthesis and Applications

• Microwave Irradiative Synthesis : The chemical synthesis of pyrimidine derivatives through microwave irradiative methods offers a more efficient pathway, demonstrating their potential in various chemical and pharmaceutical applications (Kappe & Roschger, 1989).

• Nonlinear Optical Properties : Pyrimidine derivatives have been studied for their nonlinear optical (NLO) properties, showing potential applications in optoelectronics and high-tech applications. This includes studying structural parameters and electronic properties (Hussain et al., 2020).